N(1), N(12)-diethylspermine

• CAS RN: 61345-84-4
• Molecular Formula: C14H34N4
• Molecular Weight: 258.45 g/mol
• IUPAC Name: N,N'-bis[3-(ethylamino)propyl]butane-1,4-diamine
• InChI: InChI=1S/C14H34N4/c1-3-15-11-7-13-17-9-5-6-10-18-14-8-12-16-4-2/h15-18H,3-14H2,1-2H3
• InChI Key: PGMIWVSHZMWSSI-UHFFFAOYSA-N
• SMILES: CCNCCCNCCCCNCCCNCC
• synonyms: 1,12-BESm; Be-3-4-3; N(1), N(12)-diethylspermine; N(1),N(12)-bis(ethyl)spermine

Description

N(1),N(12)-diethylspermine is a substituted spermine that is spermine in which a hydrogen attached to each of the primary amino groups has been replaced by an ethyl group. It has a role as an antineoplastic agent. It is a substituted spermine, a tetramine, a polyazaalkane and a secondary amino compound.

Scientific Research Applications

Role in Polyamine Analogue Recognition

A study by Bergeron et al. (1995) synthesized analogues of N(1), N(12)-diethylspermine (DESPM), including a linear analogue and several cyclic analogues, to evaluate their biological properties. These compounds demonstrated that tetraamines must be charged to be recognized by the cell, highlighting the importance of charge in polyamine analogue recognition and interaction with cellular components. This research helps understand the cellular uptake and activity of polyamine analogues like DESPM (Bergeron et al., 1995).

Antineoplastic Properties

Bergeron et al. (1988) reported on the synthesis and biological activity of N-alkylated spermine compounds, including DESPM. These compounds exhibited significant inhibition of cancer cell growth in culture, with DESPM showing activity against various cancer cells. This study highlighted the potential of DESPM as an antineoplastic agent (Bergeron et al., 1988).

Impact on Cell Growth and Polyamine Metabolism

In a study conducted by Bergeron et al. (2005), the synthesis of a model aminopolyamine analogue, including 6-amino-N(1),N(12)-diethylspermine, was described. This analogue demonstrated the ability to reduce cell growth and achieve higher cellular concentrations than DESPM, providing insights into the use of polyamine analogues in controlling cell growth and polyamine metabolism (Bergeron et al., 2005).

Role in Antiproliferative Activity

Bergeron et al. (1989) compared the impact of DESPM and other polyamine analogues on the growth of L1210 murine leukemia cells. DESPM demonstrated significant antiproliferative activity, providing evidence of its potential in cancer treatment (Bergeron et al., 1989).

Antidiarrheal Properties

A study by Bergeron et al. (2001) explored the use of spermine polyamine analogues, including DESPM, as antidiarrheals. The compounds were evaluated in a rodent model, with DESPM showing promise as an antidiarrheal agent. This study suggests the potential of polyamine analogues in treating gastrointestinal disorders (Bergeron et al., 2001).